N-(4-chloro-3-fluorophenyl)-2-(6,7-dimethyl-10-oxo-3,4,5,10-tetrahydrobenzo[b]-1,6-naphthyridin-2(1H)-yl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-5-[[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C24H22N6O3/c1-3-16-5-7-18(8-6-16)23-26-22(33-28-23)14-29-24(31)21-13-20(27-30(21)15-25-29)17-9-11-19(12-10-17)32-4-2/h5-13,15H,3-4,14H2,1-2H3
• InChI Key: DRQRHOGYCGIGCN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NOC(=N2)CN3C(=O)C4=CC(=NN4C=N3)C5=CC=C(C=C5)OCC
• Molecular Formula: C24H22N6O3
• Molecular Weight: 442.5 g/mol

Description

N-(4-chloro-3-fluorophenyl)-2-(6,7-dimethyl-10-oxo-3,4,5,10-tetrahydrobenzo[b]-1,6-naphthyridin-2(1H)-yl)acetamide is a useful research compound. Its molecular formula is C24H22N6O3 and its molecular weight is 442.479. The purity is usually 95%.
BenchChem offers high-quality N-(4-chloro-3-fluorophenyl)-2-(6,7-dimethyl-10-oxo-3,4,5,10-tetrahydrobenzo[b]-1,6-naphthyridin-2(1H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chloro-3-fluorophenyl)-2-(6,7-dimethyl-10-oxo-3,4,5,10-tetrahydrobenzo[b]-1,6-naphthyridin-2(1H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Antibacterial Applications

• A study synthesized derivatives of a compound similar in structure to the one , focusing on their anti-inflammatory activity. Among the synthesized derivatives, significant anti-inflammatory activity was observed, indicating the potential of such compounds in developing new anti-inflammatory agents (K. Sunder & Jayapal Maleraju, 2013).

• Another research effort explored the antibacterial properties of derivatives starting from a related intermediate compound. The synthesized compounds showed significant antibacterial activity, highlighting the relevance of these compounds in addressing bacterial infections (K. Ramalingam, D. Ramesh, & B. Sreenivasulu, 2019).

Anticancer Activity

• Research into the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors identified a potent and efficacious inhibitor with a related structure. This compound showed promise in vitro and in vivo, although it underwent deacetylation, indicating potential for cancer treatment with further structural optimization (Markian M Stec et al., 2011).

• Another study focused on the synthesis of novel fluoro-substituted benzo[b]pyran compounds, demonstrating anti-lung cancer activity. These findings suggest that fluoro-substituted compounds, similar to the one , may have potential in developing new anticancer drugs (A. G. Hammam et al., 2005).

Spectroscopic and Quantum Mechanical Studies

• A study on bioactive benzothiazolinone acetamide analogs, including spectroscopic and quantum mechanical analyses, ligand protein interactions, and photovoltaic efficiency modeling, found these compounds to show good light harvesting efficiency and potential as photosensitizers in dye-sensitized solar cells (DSSCs). This indicates the broader applicability of related compounds in both biological systems and renewable energy technologies (Y. Mary et al., 2020).